Cas no 2248394-50-3 (4-Bromo-2-(difluoromethyl)-3-methylthiophene)

4-Bromo-2-(difluoromethyl)-3-methylthiophene is a halogenated thiophene derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. Its bromine atom at the 4-position facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, enabling efficient derivatization. The difluoromethyl group enhances electrophilic properties, making it valuable in medicinal chemistry and agrochemical research for introducing fluorine motifs. The methyl group at the 3-position provides steric control, improving selectivity in further functionalization. This compound is particularly useful as a building block for heterocyclic synthesis, where precise substitution patterns are critical. Its stability and well-defined reactivity profile make it a reliable intermediate for advanced organic transformations.

4-Bromo-2-(difluoromethyl)-3-methylthiophene structure

2248394-50-3 structure

Product Name:4-Bromo-2-(difluoromethyl)-3-methylthiophene

CAS No:2248394-50-3

MF:C₆H₅BrF₂S

MW:227.069706678391

CID:6071895

PubChem ID:137937832

Update Time:2025-06-25

4-Bromo-2-(difluoromethyl)-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(difluoromethyl)-3-methylthiophene
- EN300-6511086
- 2248394-50-3
- Inchi： 1S/C6H5BrF2S/c1-3-4(7)2-10-5(3)6(8)9/h2,6H,1H3
- InChI Key： SDUYTUXXDNUMBJ-UHFFFAOYSA-N
- SMILES： BrC1=CSC(C(F)F)=C1C

Computed Properties

Exact Mass: 225.92634g/mol
Monoisotopic Mass: 225.92634g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 28.2Å²

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Enamine	EN300-6511086-1.0g	4-bromo-2-(difluoromethyl)-3-methylthiophene	2248394-50-3	95.0%	1.0g	$584.0	2025-03-14
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